Cas no 338393-13-8 (4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone)
338393-13-8 structure
Product Name:4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone
CAS No:338393-13-8
MF:C10H11N3O2S
MW:237.278240442276
MDL:MFCD01568307
CID:92752
PubChem ID:2063879
Update Time:2025-09-20
4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone Chemical and Physical Properties
Names and Identifiers
-
- 3-((4-Methylbenzyl)sulfonyl)-1H-1,2,4-triazole
- 3-[(4-METHYLBENZYL)SULFONYL]-1H-1,2,4-TRIAZOLE
- 4-Methylbenzyl 1H-1,2,4-triazol-3-yl sulfone
- 5-[(4-methylphenyl)methylsulfonyl]-1H-1,2,4-triazole
- methylbenzyltriazolylsulfone
- 5-[(4-Methylphenyl)methanesulfonyl]-1H-1,2,4-triazole
- 338393-13-8
- 3-(p-tolylmethylsulfonyl)-1H-1,2,4-triazole
- HMS1365O17
- 3-[(4-methylphenyl)methanesulfonyl]-1H-1,2,4-triazole
- MFCD01568307
- Bionet2_000677
- 3-p-Tolylmethanesulfonyl-1H-[1,2,4]triazole
- 1N-575S
- HMS2671P19
- FT-0680130
- SMR000335122
- AKOS003405542
- 1-Cbz-3-methyl-piperazine
- A875187
- DTXSID40366374
- J-510382
- AKOS002357293
- CHEMBL1887986
- MLS000721656
- STK887561
- 4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone
-
- MDL: MFCD01568307
- Inchi: 1S/C10H11N3O2S/c1-8-2-4-9(5-3-8)6-16(14,15)10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
- InChI Key: YYQTWXHTIYSIRV-UHFFFAOYSA-N
- SMILES: S(C1=NC=NN1)(CC1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 237.05700
- Monoisotopic Mass: 237.05719778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.4
- Topological Polar Surface Area: 84.1Ų
Experimental Properties
- Color/Form: powder
- Density: 1.371
- Melting Point: 195°
- Boiling Point: 479.3°Cat760mmHg
- Flash Point: 243.7°C
- Refractive Index: 1.598
- PSA: 84.09000
- LogP: 2.16780
- Solubility: Not determined
4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B486173-50mg |
4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone |
338393-13-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B486173-100mg |
4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone |
338393-13-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B486173-500mg |
4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone |
338393-13-8 | 500mg |
$ 95.00 | 2022-06-07 | ||
| Chemenu | CM275027-1g |
3-((4-Methylbenzyl)sulfonyl)-1H-1,2,4-triazole |
338393-13-8 | 95% | 1g |
$339 | 2023-03-05 | |
| eNovation Chemicals LLC | D764986-250mg |
3-[(4-METHYLBENZYL)SULFONYL]-1H-1,2,4-TRIAZOLE |
338393-13-8 | 95% | 250mg |
$210 | 2023-09-04 | |
| abcr | AB176749-1 g |
3-[(4-Methylbenzyl)sulfonyl]-1H-1,2,4-triazole; . |
338393-13-8 | 1 g |
€478.80 | 2023-07-20 | ||
| abcr | AB176749-5 g |
3-[(4-Methylbenzyl)sulfonyl]-1H-1,2,4-triazole; . |
338393-13-8 | 5 g |
€1,349.00 | 2023-07-20 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50649-1g |
3-[(4-Methylbenzyl)sulfonyl]-1H-1,2,4-triazole |
338393-13-8 | 1g |
¥4050.00 | 2023-03-01 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50649-250mg |
3-[(4-Methylbenzyl)sulfonyl]-1H-1,2,4-triazole |
338393-13-8 | 250mg |
¥1336.00 | 2023-03-01 | ||
| Alichem | A019140759-1g |
3-((4-Methylbenzyl)sulfonyl)-1H-1,2,4-triazole |
338393-13-8 | 95% | 1g |
$388.41 | 2023-09-02 |
4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
338393-13-8 (4-Methylbenzyl 1H-1,2,4-triazol-3-yl Sulfone) Related Products
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